Cas no 2137757-59-4 (6-(3-aminopyrrolidin-1-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride)

• Product Name: 6-(3-aminopyrrolidin-1-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride
• CAS No: 2137757-59-4
• CID: 4640198
• Update Time: 2025-06-18

6-(3-aminopyrrolidin-1-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(3-aminopyrrolidin-1-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride

Additional information on 6-(3-aminopyrrolidin-1-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride

Introduction to 6-(3-aminopyrrolidin-1-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride (CAS No. 2137757-59-4)

6-(3-aminopyrrolidin-1-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride (CAS No. 2137757-59-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a pyrrolidine ring with an amino group and a tetrahydropyrimidine core, which are key functional groups contributing to its biological activity.

The pyrimidine scaffold is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceutical agents. The presence of the pyrrolidine ring with an amino group enhances the compound's ability to interact with biological targets, making it a promising candidate for drug development. The dihydrochloride salt form ensures better solubility and stability, which are crucial for pharmaceutical formulations.

Recent studies have highlighted the potential of 6-(3-aminopyrrolidin-1-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride in various therapeutic areas. One of the most notable applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. These properties make it a valuable candidate for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 6-(3-aminopyrrolidin-1-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-(3-aminopyrrolidin-1-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It also shows minimal toxicity at therapeutic doses, which is a critical factor for its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(3-aminopyrrolidin-1-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported. These findings have paved the way for further clinical investigations to explore its potential as a new therapeutic agent.

The structural uniqueness of 6-(3-aminopyrrolidin-1-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride also opens up opportunities for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to understand its binding interactions with target proteins. These studies have provided valuable insights into the molecular mechanisms underlying its biological activities.

In conclusion, 6-(3-aminopyrrolidin-1-yl)-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione dihydrochloride (CAS No. 2137757-59-4) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new applications and optimize its use in clinical settings.